Asarumin A
Asarumin A
Brand Name:
Vulcanchem
CAS No.:
126518-75-0
VCID:
VC21197776
InChI:
InChI=1S/C15H20O5/c1-10(2)15(18,14(17)19-4)11(3)20-13(16)12-8-6-5-7-9-12/h5-11,18H,1-4H3/t11-,15-/m0/s1
SMILES:
CC(C)C(C(C)OC(=O)C1=CC=CC=C1)(C(=O)OC)O
Molecular Formula:
C15H20O5
Molecular Weight:
280.32 g/mol
Asarumin A
CAS No.: 126518-75-0
Cat. No.: VC21197776
Molecular Formula: C15H20O5
Molecular Weight: 280.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126518-75-0 |
|---|---|
| Molecular Formula | C15H20O5 |
| Molecular Weight | 280.32 g/mol |
| IUPAC Name | [(2S,3S)-3-hydroxy-3-methoxycarbonyl-4-methylpentan-2-yl] benzoate |
| Standard InChI | InChI=1S/C15H20O5/c1-10(2)15(18,14(17)19-4)11(3)20-13(16)12-8-6-5-7-9-12/h5-11,18H,1-4H3/t11-,15-/m0/s1 |
| Standard InChI Key | GKQJMUAJFMIWIU-NHYWBVRUSA-N |
| Isomeric SMILES | C[C@@H]([C@@](C(C)C)(C(=O)OC)O)OC(=O)C1=CC=CC=C1 |
| SMILES | CC(C)C(C(C)OC(=O)C1=CC=CC=C1)(C(=O)OC)O |
| Canonical SMILES | CC(C)C(C(C)OC(=O)C1=CC=CC=C1)(C(=O)OC)O |
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